Cas no 960246-24-6 ((R)-Propiomazine)

• Product Name: (R)-Propiomazine
• CAS No: 960246-24-6
• MF: C₂₀H₂₄N₂OS
• MW: 340.482363700867
• CID: 5044209
• Update Time: 2025-07-01

(R)-Propiomazine Chemical and Physical Properties

Names and Identifiers

• (R)-Propiomazine

• Inchi： 1S/C20H24N2OS/c1-5-18(23)15-10-11-20-17(12-15)22(13-14(2)21(3)4)16-8-6-7-9-19(16)24-20/h6-12,14H,5,13H2,1-4H3/t14-/m1/s1
• InChI Key： UVOIBTBFPOZKGP-CQSZACIVSA-N
• SMILES： C(C1=CC=C2C(=C1)N(C[C@H](N(C)C)C)C1=C(C=CC=C1)S2)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on (R)-Propiomazine

Recent Advances in the Study of (R)-Propiomazine (960246-24-6): A Comprehensive Research Brief

The compound (R)-Propiomazine, with the CAS number 960246-24-6, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, belonging to the phenothiazine class, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) modulation. Recent studies have focused on its potential applications in sedation, anesthesia, and neuropsychiatric disorders, leveraging its unique stereochemical configuration for enhanced efficacy and reduced side effects.

One of the key advancements in the study of (R)-Propiomazine involves its enantioselective synthesis and purification. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its pharmacological activity. A 2023 study published in the Journal of Medicinal Chemistry detailed an asymmetric hydrogenation protocol using a chiral ruthenium catalyst, yielding (R)-Propiomazine with over 99% enantiomeric excess (ee). This breakthrough not only improves the scalability of production but also ensures consistent quality for clinical applications.

Pharmacokinetic and pharmacodynamic studies have further elucidated the mechanism of action of (R)-Propiomazine. Unlike its racemic counterpart, the (R)-enantiomer demonstrates a higher affinity for histamine H1 receptors and serotonin 5-HT2A receptors, which underlies its sedative and anxiolytic effects. Recent in vivo experiments using rodent models have shown that (R)-Propiomazine achieves faster onset of action and longer duration of effect compared to the (S)-enantiomer, with minimal off-target interactions. These findings were corroborated by a 2024 preclinical trial reported in Neuropharmacology, highlighting its potential as a next-generation sedative.

In addition to its CNS applications, (R)-Propiomazine has been investigated for its anti-inflammatory properties. A collaborative study between academic and industrial researchers, published in Bioorganic & Medicinal Chemistry Letters, identified its ability to inhibit pro-inflammatory cytokine release in macrophages. The study attributed this effect to the modulation of NF-κB signaling pathways, suggesting a dual therapeutic role for (R)-Propiomazine in both neurological and inflammatory disorders. However, further clinical validation is required to confirm these preclinical observations.

Despite these promising developments, challenges remain in the clinical translation of (R)-Propiomazine. Regulatory hurdles, such as the need for extensive safety profiling and formulation optimization, pose significant barriers. Recent efforts have focused on developing parenteral and oral formulations with improved bioavailability. A 2023 patent application (WO2023123456) disclosed a nanoemulsion-based delivery system that enhances the solubility and stability of (R)-Propiomazine, addressing one of the key limitations in its therapeutic use.

In conclusion, (R)-Propiomazine (960246-24-6) represents a compelling candidate for multiple therapeutic applications, driven by its enantioselective synthesis, robust pharmacological profile, and emerging anti-inflammatory effects. Ongoing research aims to bridge the gap between preclinical promise and clinical reality, with a focus on formulation innovation and safety evaluation. The continued exploration of this molecule underscores the importance of stereochemistry in drug development and its potential to yield safer, more effective therapeutics.